Cas no 7257-26-3 (Sodium Toluene-4-sulphinate Dihydrate)

• Product Name: Sodium Toluene-4-sulphinate Dihydrate
• CAS No: 7257-26-3
• MF: C₇H₁₁NaO₄S
• MW: 214.21461224556
• CID: 977344
• PubChem ID: 23678556
• Update Time: 2025-10-19

Sodium Toluene-4-sulphinate Dihydrate Chemical and Physical Properties

Names and Identifiers

• sodium 4-toluenesulfinate hydrate
• LogP
• SODIUM 4-TOLUENESULFINATE HYDRATE CH3C6H4SO2NAXH2O F.W. 178.19 M.P. 300°
• sodium,4-methylbenzenesulfinate,dihydrate
• sodium p-toluensulfinate dihydrate
• Sodium toluene-4-sulfinate dihydrate
• sodium p-toluenesulfinate dihydrate
• DTXSID60635534
• Sodium 4-methylbenzene-1-sulfinate--water (1/1/2)
• MFCD00149642
• 7257-26-3
• sodium;4-methylbenzenesulfinate;dihydrate
• AS-10554
• Sodiumtoluene-4-sulphinatedihydrate
• Sodium toluene-4-sulphinate dihydrate
• p-Toluene sulfinic acid sodium salt dihydrate
• WBGHAVFTFDQINN-UHFFFAOYSA-M
• Sodium Toluene-4-sulphinate Dihydrate

• Inchi： 1S/C7H8O2S.Na.2H2O/c1-6-2-4-7(5-3-6)10(8)9;;;/h2-5H,1H3,(H,8,9);;2*1H2/q;+1;;/p-1
• InChI Key： WBGHAVFTFDQINN-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C)=CC=1)(=O)[O-].[Na+].O.O

Computed Properties

• Exact Mass: 214.02763
• Monoisotopic Mass: 214.02757428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• PSA: 103.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on Sodium Toluene-4-sulphinate Dihydrate

Sodium Toluene-4-sulphinate Dihydrate (CAS No. 7257-26-3): A Comprehensive Overview

Sodium Toluene-4-sulphinate Dihydrate (CAS No. 7257-26-3) is a versatile compound with significant applications in various fields, including organic synthesis, pharmaceuticals, and materials science. This compound is a white crystalline solid that is highly soluble in water and exhibits unique chemical properties that make it an essential reagent in numerous synthetic processes.

The chemical structure of Sodium Toluene-4-sulphinate Dihydrate consists of a toluene ring substituted with a sulphonate group at the para position, which is then ionically bonded to a sodium ion. The dihydrate form indicates the presence of two water molecules of hydration, contributing to its stability and solubility in aqueous solutions. The molecular formula is C₇H₇NaO₄S·2H₂O, with a molecular weight of approximately 240.21 g/mol.

In the realm of organic synthesis, Sodium Toluene-4-sulphinate Dihydrate serves as a valuable reagent for the preparation of various aromatic compounds. Its sulphonate group can be readily converted into other functional groups through different chemical transformations, such as reduction to thiols or substitution reactions to form other sulphonates. This versatility makes it an indispensable tool for synthetic chemists working on complex molecule synthesis.

Recent studies have highlighted the potential of Sodium Toluene-4-sulphinate Dihydrate in pharmaceutical applications. One notable area of research involves its use as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). For instance, it has been employed in the production of certain anti-inflammatory drugs and antiviral agents, where its unique chemical properties facilitate the formation of key intermediates in the synthetic pathway.

Beyond its role in drug synthesis, Sodium Toluene-4-sulphinate Dihydrate has also shown promise in materials science. Its ability to form stable complexes with various metals has led to its use in the preparation of metal-organic frameworks (MOFs) and other advanced materials. These materials exhibit high surface areas and tunable pore sizes, making them suitable for applications such as gas storage, catalysis, and drug delivery systems.

The environmental impact of Sodium Toluene-4-sulphinate Dihydrate has been a subject of increasing interest. Research indicates that while it is generally considered safe for use in laboratory settings, proper handling and disposal protocols should be followed to minimize any potential environmental risks. Studies have shown that it can be effectively degraded under certain conditions, reducing its ecological footprint.

In terms of safety and handling, Sodium Toluene-4-sulphinate Dihydrate should be stored in a cool, dry place away from incompatible materials such as strong acids and oxidizing agents. Personal protective equipment (PPE) such as gloves and safety goggles should be worn when handling this compound to ensure user safety.

The market demand for Sodium Toluene-4-sulphinate Dihydrate continues to grow due to its wide range of applications. Major suppliers and manufacturers are investing in research and development to improve production processes and enhance product quality. This has led to increased availability and reduced costs, making it more accessible for both academic and industrial use.

In conclusion, Sodium Toluene-4-sulphinate Dihydrate (CAS No. 7257-26-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in research, position it as a valuable reagent for future innovations in organic synthesis, pharmaceuticals, and materials science.